N,N'-bis(6-methyl-2-pyridinyl)terephthalamide

• IUPAC Name: 1-N,4-N-bis(6-methylpyridin-2-yl)benzene-1,4-dicarboxamide
• InChI: InChI=1S/C20H18N4O2/c1-13-5-3-7-17(21-13)23-19(25)15-9-11-16(12-10-15)20(26)24-18-8-4-6-14(2)22-18/h3-12H,1-2H3,(H,21,23,25)(H,22,24,26)
• InChI Key: PQXNYGMKOAGDNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC(=N3)C
• Molecular Formula: C20H18N4O2
• Molecular Weight: 346.4 g/mol

Description

N,N'-bis(6-methyl-2-pyridinyl)terephthalamide, also known as BMPT, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BMPT is a chelating agent that has been found to possess excellent metal ion binding properties, making it a valuable tool in the study of metal ions in biological systems.

Scientific Research Applications

N,N'-bis(6-methyl-2-pyridinyl)terephthalamide has been extensively used in scientific research due to its metal ion binding properties. It can be used to study the behavior of metal ions in biological systems such as proteins, enzymes, and DNA. This compound has been used in various analytical techniques such as mass spectrometry, NMR spectroscopy, and X-ray crystallography to determine the structure and function of metalloproteins.

Mechanism of Action

Target of Action

N,N’-bis(6-methyl-2-pyridinyl)terephthalamide, a semi-rigid compound, has been found to interact with divalent metal salts . These metal salts serve as the primary targets of the compound. The compound’s interaction with these targets is crucial for its function and efficacy.

Mode of Action

The compound interacts with its targets through coordination chemistry . It forms complexes with divalent metal salts in the presence of dicarboxylic acids . This interaction results in the formation of metal-organic frameworks .

Biochemical Pathways

The biochemical pathways affected by N,N’-bis(6-methyl-2-pyridinyl)terephthalamide are primarily related to the formation and stabilization of metal-organic frameworks . These frameworks can have various downstream effects, depending on the specific metal ions and dicarboxylic acids involved .

Pharmacokinetics

It’s known that amides often exhibit poor solubility in common solvents, posing challenges to their efficient separation . This could potentially impact the compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties and thus its bioavailability.

Result of Action

The result of the compound’s action is the formation of metal-organic frameworks . These frameworks have potential applications in various fields, including materials science, catalysis, and gas storage .

Action Environment

The action of N,N’-bis(6-methyl-2-pyridinyl)terephthalamide can be influenced by various environmental factors. For instance, the temperature and concentration can affect the efficiency of the compound’s interaction with its targets . Furthermore, the presence of specific metal ions and dicarboxylic acids can also influence the compound’s action and the resulting metal-organic frameworks .

Advantages and Limitations for Lab Experiments

N,N'-bis(6-methyl-2-pyridinyl)terephthalamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has high metal ion binding affinity and specificity, making it a valuable tool for studying metal ions in biological systems. However, this compound has some limitations. It can interact with other molecules in biological systems, leading to nonspecific binding. Additionally, this compound can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N,N'-bis(6-methyl-2-pyridinyl)terephthalamide. One area of research is the development of this compound-based sensors for detecting metal ions in biological samples. Another area of research is the use of this compound as a therapeutic agent for various diseases such as cancer and neurodegenerative disorders. Additionally, the structural and functional characterization of metalloproteins using this compound can provide insights into their biological roles and mechanisms of action.
Conclusion
In conclusion, this compound is a valuable compound that has numerous scientific research applications. Its metal ion binding properties make it a useful tool for studying metal ions in biological systems. This compound has various biochemical and physiological effects and has potential applications in the development of therapeutic agents for various diseases. Further research on this compound can provide valuable insights into the role of metal ions in biological systems and lead to the development of new diagnostic and therapeutic tools.

Synthesis Methods

N,N'-bis(6-methyl-2-pyridinyl)terephthalamide can be synthesized using a simple two-step procedure. The first step involves the reaction of 2-aminomethyl-6-methylpyridine with terephthalic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the intermediate product. The intermediate product is then treated with thionyl chloride to obtain the final product, this compound.